Cas no 2228178-10-5 (1-1-(fluoromethyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(fluoromethyl)cyclopropylethan-1-amine
• CAS No: 2228178-10-5
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 5945023
• PubChem ID: 165646917
• Update Time: 2025-10-11

1-1-(fluoromethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(fluoromethyl)cyclopropylethan-1-amine
• EN300-1824363
• 2228178-10-5
• 1-[1-(fluoromethyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C6H12FN/c1-5(8)6(4-7)2-3-6/h5H,2-4,8H2,1H3
• InChI Key： NBGYFFKFLADZCV-UHFFFAOYSA-N
• SMILES： FCC1(C(C)N)CC1

Computed Properties

• Exact Mass: 117.095377549g/mol
• Monoisotopic Mass: 117.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(fluoromethyl)cyclopropylethan-1-amine

Research Brief on 1-1-(fluoromethyl)cyclopropylethan-1-amine (CAS: 2228178-10-5): Recent Advances and Applications

The compound 1-1-(fluoromethyl)cyclopropylethan-1-amine (CAS: 2228178-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 1-1-(fluoromethyl)cyclopropylethan-1-amine as a key intermediate in the synthesis of novel pharmaceutical agents. Its cyclopropyl and fluoromethyl groups confer distinct steric and electronic properties, making it a valuable building block for the design of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of enzyme inhibitors targeting neurodegenerative diseases, showcasing its potential to modulate protein-protein interactions with high specificity.

In addition to its synthetic applications, 1-1-(fluoromethyl)cyclopropylethan-1-amine has been investigated for its direct pharmacological effects. Preclinical studies have revealed its ability to cross the blood-brain barrier, a critical feature for central nervous system (CNS)-targeted therapies. Researchers have also explored its role as a precursor for radiolabeled compounds used in positron emission tomography (PET) imaging, enabling non-invasive tracking of disease progression in neurological disorders.

The safety profile and pharmacokinetics of 1-1-(fluoromethyl)cyclopropylethan-1-amine have been evaluated in recent toxicological studies. Data from in vitro and in vivo models suggest favorable metabolic stability and low cytotoxicity, supporting its further development as a pharmaceutical ingredient. However, researchers emphasize the need for additional studies to fully characterize its long-term effects and potential drug-drug interactions.

Looking ahead, the compound's unique chemical properties position it as a promising candidate for multiple therapeutic areas, including oncology, infectious diseases, and metabolic disorders. Ongoing research aims to optimize its derivatives for enhanced potency and selectivity, with several patent applications filed in 2024 covering novel synthetic routes and formulations. The continued exploration of 1-1-(fluoromethyl)cyclopropylethan-1-amine underscores its growing importance in modern drug discovery pipelines.